Cas no 1040662-49-4 (6-Chloro-N-(3-chloro-4-methoxyphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine)

• Product Name: 6-Chloro-N-(3-chloro-4-methoxyphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• CAS No: 1040662-49-4
• MF: C₁₃H₁₁Cl₂N₅O
• MW: 324.165339708328
• CID: 4559685
• PubChem ID: 27368996
• Update Time: 2025-10-30

6-Chloro-N-(3-chloro-4-methoxyphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N-(3-chloro-4-methoxyphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• (3-Chloro-4-methoxy-phenyl)-(6-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-amine
• STL115550
• 6-chloro-N-(3-chloro-4-methoxyphenyl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine
• F2064-0039
• AKOS005720246
• 1040662-49-4

• Inchi： 1S/C13H11Cl2N5O/c1-20-12-8(6-16-20)11(18-13(15)19-12)17-7-3-4-10(21-2)9(14)5-7/h3-6H,1-2H3,(H,17,18,19)
• InChI Key： FTXDKWWLXUQBPF-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(NC2=CC=C(OC)C(Cl)=C2)=C2C=NN(C)C2=N1

Computed Properties

• Exact Mass: 323.0340654g/mol
• Monoisotopic Mass: 323.0340654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.9Ų

Additional information on 6-Chloro-N-(3-chloro-4-methoxyphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

6-Chloro-N-(3-chloro-4-methoxyphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 1040662-49-4)

The compound6-Chloro-N-(3-chloro-4-methoxyphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, with the CAS registry number 1040662-49-4, is a highly specialized organic molecule belonging to the class of pyrazolopyrimidines. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in the fields of medicinal chemistry and pharmacology. The molecule's structure is characterized by a pyrazolo[3,4-d]pyrimidine core, which is a fused bicyclic system consisting of a pyrazole ring fused to a pyrimidine ring. This core is further substituted with chlorine atoms at positions 6 and 3, as well as a methoxy group at position 4 on the phenyl ring attached to the nitrogen atom at position 1 of the pyrazolo[3,4-d]pyrimidine system.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. Recent advancements in catalytic methods and the use of microwave-assisted synthesis have significantly streamlined the production process, making it more efficient and scalable for potential industrial applications.

One of the most notable aspects of this compound is its biological activity. Studies have demonstrated that it exhibits potent inhibitory effects against several key enzymes involved in cellular signaling pathways. For instance, it has shown remarkable activity as an inhibitor of certain kinases, which are critical targets in the development of anti-cancer therapies. Additionally, preliminary in vitro assays have indicated that this compound may possess anti-inflammatory properties, making it a promising candidate for the treatment of chronic inflammatory diseases.

Recent research has also explored the potential of this compound as a modulator of ion channels. Ion channels play a pivotal role in various physiological processes, and their dysregulation is implicated in numerous pathological conditions such as epilepsy, cardiovascular diseases, and pain syndromes. The ability of this compound to modulate ion channel activity opens up new avenues for its application in drug development targeting these conditions.

In terms of pharmacokinetics, studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are crucial for determining the compound's suitability as a drug candidate. Preliminary results suggest that it has favorable pharmacokinetic profiles, with moderate solubility and permeability characteristics. However, further investigations are required to fully understand its bioavailability and metabolic pathways.

The structural versatility of6-Chloro-N-(3-chloro-4-methoxyphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine also makes it an attractive scaffold for further chemical modifications. Researchers are actively exploring various substitution patterns on the phenyl ring and the pyrazolo[3,4-d]pyrimidine core to enhance its therapeutic potential. These modifications aim to improve its selectivity towards specific molecular targets while minimizing off-target effects.

In conclusion,6-Chloro-N-(3-chloro-4-methoxyphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine represents a significant advancement in the field of heterocyclic chemistry. Its unique structure, coupled with promising biological activities and favorable pharmacokinetic properties, positions it as a valuable tool in drug discovery efforts targeting diverse therapeutic areas. As research continues to unfold its full potential, this compound holds great promise for contributing to the development of innovative treatments for various diseases.